Cas no 1849269-51-7 (2-Amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide)

• Product Name: 2-Amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide
• CAS No: 1849269-51-7
• MF: C₄H₁₀N₂O₂S
• MW: 150.199399471283
• MDL: MFCD29763010
• CID: 5245375
• PubChem ID: 121553714
• Update Time: 2025-07-01

2-Amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[dimethyl(oxo)-lambda6-sulfanylidene]acetamide
• 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide
• Acetamide, 2-amino-N-(dimethyloxido-λ4-sulfanylidene)-
• 2-Amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide

• MDL： MFCD29763010
• Inchi： 1S/C4H10N2O2S/c1-9(2,8)6-4(7)3-5/h3,5H2,1-2H3
• InChI Key： LSZMNOFCYWIXDE-UHFFFAOYSA-N
• SMILES： S(C)(C)(=NC(CN)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 207
• XLogP3: -0.7
• Topological Polar Surface Area: 80.9

Additional information on 2-Amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide

Introduction to 2-Amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide (CAS No. 1849269-51-7) and Its Emerging Applications in Chemical Biology

2-Amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide, identified by its CAS number 1849269-51-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules characterized by a sulfanylidene core, which is a sulfur-containing functional group that serves as a key intermediate in various biochemical pathways. The presence of dimethyl(oxo) and acetamide substituents further enhances its reactivity and potential utility in synthetic chemistry and drug discovery.

The sulfanylidene moiety in 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide plays a crucial role in its biological activity. Sulfur-based compounds are widely recognized for their ability to interact with biological targets, including enzymes and receptors, thereby modulating cellular processes. Recent studies have highlighted the sulfanylidene group as a versatile scaffold for designing molecules with therapeutic potential. For instance, derivatives of this class have been explored for their antimicrobial and anti-inflammatory properties, underscoring the importance of understanding the structural-activity relationships (SAR) of such compounds.

In the realm of drug development, 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide has been investigated as a precursor for more complex pharmacophores. The acetamide group provides a hydrogen bond donor/acceptor capability, which is essential for optimizing binding affinity to biological targets. Moreover, the dimethyl(oxo) substituent introduces rigidity to the molecule, potentially improving its stability and bioavailability. These features make it an attractive candidate for further derivatization, enabling the synthesis of novel compounds with tailored biological activities.

Recent advancements in computational chemistry have facilitated the rational design of sulfanylidene-containing compounds like 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide. Molecular modeling studies have revealed that the sulfanylidene group can adopt multiple conformations, depending on the surrounding environment. This flexibility allows the compound to interact with diverse biological targets, making it a promising candidate for multitarget drug discovery. Additionally, computational approaches have been used to predict the metabolic stability and pharmacokinetic profiles of this compound, providing valuable insights into its potential therapeutic applications.

The synthesis of 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide presents unique challenges due to the sensitivity of the sulfanylidene core. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. For example, transition-metal-catalyzed reactions have been employed to construct the sulfanylidene linkage under mild conditions. These advancements have not only improved yield but also reduced the environmental impact of its synthesis, aligning with green chemistry principles.

Biologically speaking, 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in diseases such as cancer and neurodegeneration. The sulfanylidene group has been found to disrupt critical enzymatic reactions by acting as a competitive inhibitor or by inducing conformational changes in the target protein. Further research is ongoing to elucidate its mechanism of action and to identify potential therapeutic indications.

The compound's structural features also make it suitable for use as a chiral building block in asymmetric synthesis. Chiral sulfanylidene derivatives have been explored for their ability to induce enantioselectivity in catalytic reactions, leading to enantiomerically pure products. This capability is particularly valuable in pharmaceutical development, where enantiomeric purity is often critical for efficacy and safety.

Looking ahead, the future prospects for 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide are promising. Ongoing research aims to expand its applications beyond traditional drug discovery into areas such as agrochemicals and material science. The unique properties of this compound make it a versatile tool for chemists and biologists alike, driving innovation across multiple disciplines.

In conclusion, 2-amino-n-[dimethyl(oxo)-$l^{6}-sulfanylidene]acetamide (CAS No. 1849269-51-7) represents a significant advancement in chemical biology due to its novel structure and functional attributes. Its potential applications in drug development, catalysis, and material science highlight its importance as a research tool and therapeutic agent. As our understanding of sulfur-containing compounds continues to grow, so too will the opportunities for harnessing their full potential.